Cas no 1396748-81-4 (4-2-(furan-2-yl)-2-hydroxyethyl-N-(4-methoxyphenyl)methylpiperazine-1-carboxamide hydrochloride)

• Product Name: 4-2-(furan-2-yl)-2-hydroxyethyl-N-(4-methoxyphenyl)methylpiperazine-1-carboxamide hydrochloride
• CAS No: 1396748-81-4
• MF: C₁₉H₂₆ClN₃O₄
• MW: 395.880444049835
• CID: 6204784
• PubChem ID: 71783451
• Update Time: 2025-11-01

4-2-(furan-2-yl)-2-hydroxyethyl-N-(4-methoxyphenyl)methylpiperazine-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-2-(furan-2-yl)-2-hydroxyethyl-N-(4-methoxyphenyl)methylpiperazine-1-carboxamide hydrochloride
• 4-[2-(FURAN-2-YL)-2-HYDROXYETHYL]-N-[(4-METHOXYPHENYL)METHYL]PIPERAZINE-1-CARBOXAMIDE HYDROCHLORIDE
• AKOS026686500
• VU0529798-1
• F6031-1891
• 4-[2-(furan-2-yl)-2-hydroxyethyl]-N-[(4-methoxyphenyl)methyl]piperazine-1-carboxamide;hydrochloride
• 4-(2-(furan-2-yl)-2-hydroxyethyl)-N-(4-methoxybenzyl)piperazine-1-carboxamide hydrochloride
• 1396748-81-4

• Inchi： 1S/C19H25N3O4.ClH/c1-25-16-6-4-15(5-7-16)13-20-19(24)22-10-8-21(9-11-22)14-17(23)18-3-2-12-26-18;/h2-7,12,17,23H,8-11,13-14H2,1H3,(H,20,24);1H
• InChI Key： OIFOXAZTCBWQNI-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC=CO1)CN1CCN(C(NCC2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Exact Mass: 395.1611840g/mol
• Monoisotopic Mass: 395.1611840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 4-2-(furan-2-yl)-2-hydroxyethyl-N-(4-methoxyphenyl)methylpiperazine-1-carboxamide hydrochloride

4-2-(Furan-2-yl)-2-hydroxyethyl-N-(4-methoxyphenyl)methylpiperazine-1-carboxamide hydrochloride: A Comprehensive Overview

The compound with CAS No. 1396748-81-4, known as 4-2-(furan-2-yl)-2-hydroxyethyl-N-(4-methoxyphenyl)methylpiperazine-1-carboxamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperazine ring, a furan moiety, and a hydroxyl group, all of which contribute to its unique chemical properties and potential biological activities.

Piperazine, a six-membered ring containing two nitrogen atoms, is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is substituted at position 1 with a carboxamide group linked to a 4-methoxyphenyl moiety. The furan ring, a five-membered aromatic structure, is attached via an ethyl chain that also bears a hydroxyl group. This arrangement creates a molecule with significant structural diversity, which is often associated with potent bioactivity.

Recent studies have focused on the hydroxyl group and its potential role in modulating the compound's pharmacokinetic properties. Researchers have explored how this functional group influences the molecule's solubility, stability, and ability to cross cellular membranes. These investigations are crucial for understanding the compound's suitability as a drug candidate.

The 4-methoxyphenyl substituent adds another layer of complexity to this molecule. Methoxy groups are known to enhance the lipophilicity of aromatic rings, which can improve drug absorption and distribution. Additionally, the methoxy group may participate in pi-pi interactions with biological targets, potentially enhancing the compound's affinity for specific receptors or enzymes.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. Recent research has highlighted its ability to inhibit certain enzymes involved in neurological disorders, such as Alzheimer's disease. The furan moiety has been shown to play a critical role in these inhibitory effects, suggesting that this structural feature may be key to the compound's therapeutic potential.

Furthermore, the hydrochloride salt form of this compound has been optimized for stability and bioavailability. This form ensures that the compound can be effectively administered orally or through other routes without degradation during storage or transit through biological systems.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. The construction of such a complex molecule requires precise control over multiple reaction steps, including nucleophilic substitutions, condensations, and oxidations. Researchers have developed efficient synthetic pathways that minimize side reactions and maximize yield.

The discovery and characterization of 4-2-(furan-2-yl)-2-hydroxyethyl-N-(4-methoxyphenyl)methylpiperazine-1-carboxamide hydrochloride underscore the importance of interdisciplinary collaboration in modern drug discovery. By combining insights from organic synthesis, pharmacology, and computational modeling, scientists have been able to design molecules with tailored properties for addressing unmet medical needs.

As research into this compound continues, it is expected that further insights into its mechanism of action and therapeutic applications will emerge. Its unique structure and promising biological profile make it a valuable addition to the arsenal of tools available for combating diseases at the molecular level.